Cas no 2138275-77-9 (1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)-)
1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)-
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- Inchi: 1S/C8H13ClN2/c1-5(2)8-7(4-9)10-6(3)11-8/h5H,4H2,1-3H3,(H,10,11)
- InChI Key: LJKWZZPQOLXDJQ-UHFFFAOYSA-N
- SMILES: C1(C)NC(CCl)=C(C(C)C)N=1
1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387559-0.05g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-387559-0.1g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 0.1g |
$1019.0 | 2023-03-02 | ||
| Enamine | EN300-387559-0.25g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 0.25g |
$1065.0 | 2023-03-02 | ||
| Enamine | EN300-387559-0.5g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 0.5g |
$1111.0 | 2023-03-02 | ||
| Enamine | EN300-387559-1.0g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-387559-2.5g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 2.5g |
$2268.0 | 2023-03-02 | ||
| Enamine | EN300-387559-5.0g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 5.0g |
$3355.0 | 2023-03-02 | ||
| Enamine | EN300-387559-10.0g |
5-(chloromethyl)-2-methyl-4-(propan-2-yl)-1H-imidazole |
2138275-77-9 | 10.0g |
$4974.0 | 2023-03-02 |
1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)-
1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)-: A Comprehensive Overview
The compound with CAS No. 2138275-77-9, commonly referred to as 1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound is characterized by a five-membered ring system with nitrogen atoms at positions 1 and 3, along with substituents at positions 2, 4, and 5. The chloromethyl group at position 5 and the methyl and 1-methylethyl groups at positions 2 and 4, respectively, contribute to its distinct chemical reactivity and physical properties.
Recent studies have highlighted the importance of imidazole derivatives in the development of new materials and pharmaceuticals. For instance, researchers have explored the use of imidazole derivatives in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies. The presence of the chloromethyl group in this compound makes it particularly interesting for such applications, as it can act as a coordinating ligand or participate in nucleophilic substitution reactions.
In the pharmaceutical industry, imidazole derivatives are often used as building blocks for drug development due to their ability to form hydrogen bonds and interact with biological targets. The methyl and 1-methylethyl substituents in this compound may influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, facilitating the design of more effective drug candidates.
The synthesis of 1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)- typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction of an imidazole precursor with a suitable alkylating agent. The choice of solvent, reaction conditions, and reagents plays a critical role in determining the yield and purity of the final product. Researchers have also investigated green chemistry methods to synthesize this compound, such as using microwave-assisted synthesis or enzymatic catalysis, which offer advantages in terms of energy efficiency and environmental sustainability.
Another area where this compound has shown promise is in catalysis. The nitrogen atoms in the imidazole ring can act as Lewis bases or coordinate with metal ions to form active catalysts for various organic transformations. For example, recent studies have demonstrated that imidazole-based catalysts can accelerate the formation of carbon-carbon bonds or facilitate asymmetric synthesis. The presence of the chloromethyl group may enhance the catalytic activity by providing additional coordination sites or stabilizing transition states.
In conclusion, 1H-Imidazole, 5-(chloromethyl)-2-methyl-4-(1-methylethyl)- is a versatile compound with a wide range of potential applications across different fields. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.
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